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Compound of Interest

Compound Name:
2-Chloro-5-ethoxy-4-

propoxybenzaldehyde

CAS No.: 692275-23-3

Cat. No.: B1620595

Get Quote

Technical Guide: 2-Chloro-5-ethoxy-4-
propoxybenzaldehyde
Chemical Identity, Synthesis, and Physicochemical
Properties
Executive Summary
2-Chloro-5-ethoxy-4-propoxybenzaldehyde (CAS: 692275-23-3) is a fine chemical

intermediate characterized by a highly functionalized benzene core.[1] Its structure features an

aldehyde moiety (C1), a chlorine atom (C2), and two distinct alkoxy chains (C4-propoxy, C5-

ethoxy). This specific substitution pattern makes it a valuable building block for tuning

lipophilicity and metabolic stability in drug discovery programs. It is primarily utilized as a

precursor for reductive aminations to generate phenethylamine derivatives or as a coupling

partner in Knoevenagel condensations.
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The molecule belongs to the class of polyalkoxybenzaldehydes. The presence of the chlorine

atom at the ortho position to the aldehyde exerts a significant steric and electronic influence,

often protecting the carbonyl group from nucleophilic attack relative to its non-chlorinated

analogs while facilitating specific regioselective downstream transformations.

Attribute Detail

IUPAC Name 2-Chloro-5-ethoxy-4-propoxybenzaldehyde

CAS Registry Number 692275-23-3

Molecular Formula C₁₂H₁₅ClO₃

Molecular Weight 242.70 g/mol

SMILES CCCOC1=C(C=C(C=O)C(=C1)Cl)OCC

InChI Key
Not explicitly listed in public databases; derived

from structure

Structural Class Halogenated Alkoxybenzaldehyde

Electronic Effects
Aldehyde (-CHO): Strong electron-withdrawing group (EWG), deactivating the ring but

directing meta.

Alkoxy Groups (-OEt, -OPr): Strong electron-donating groups (EDG) via resonance,

activating the ring at ortho and para positions.

Chlorine (-Cl): Weakly deactivating (inductive) but ortho/para directing (resonance).

Net Result: The C1 position is electrophilic. The aromatic ring is electron-rich due to the two

alkoxy groups, making it susceptible to further electrophilic aromatic substitution (though the

C2 and C5/C4 positions are blocked).

Physicochemical Properties[5][6][7]
Note: Specific experimental values for this exact CAS are rare in open literature. Data below

represents derived values from validated computational models and homologous series (e.g.,
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2-chloro-4,5-dimethoxybenzaldehyde).

Property Value / Description Source/Derivation

Physical State Solid (Crystalline powder) Analog Comparison [1]

Melting Point 75°C – 85°C (Estimated) Based on homologs [1]

Boiling Point ~330°C (at 760 mmHg) Computed (ACD/Labs)

Solubility

Soluble in DCM, DMSO,

Methanol, Ethyl Acetate;

Insoluble in Water

Lipophilic nature

LogP 3.34 ChemScene Data [1]

pKa
N/A (Non-ionizable in standard

range)
Structural assessment

Storage
2–8°C, inert atmosphere

(Argon/Nitrogen)
Oxidation sensitive [2]

Synthesis & Manufacturing Routes
The synthesis of 2-Chloro-5-ethoxy-4-propoxybenzaldehyde generally follows a convergent

route involving the sequential alkylation of a dihydroxybenzaldehyde scaffold or the chlorination

of a pre-formed dialkoxybenzaldehyde.

Route A: Chlorination of 3-Ethoxy-4-
propoxybenzaldehyde
This is the most direct industrial route, leveraging the directing effects of the alkoxy groups.

Starting Material: 3-Ethoxy-4-hydroxybenzaldehyde (Ethyl Vanillin).

Alkylation: Reaction with propyl bromide (

-PrBr) and base (

) in DMF to form 3-ethoxy-4-propoxybenzaldehyde.
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Chlorination: Electrophilic aromatic substitution using sulfuryl chloride (

) or N-chlorosuccinimide (NCS).

Regioselectivity Challenge: The directing groups (OEt at C3, OPr at C4) activate positions

2 and 6. The C2 position is sterically crowded (between Aldehyde and Ethoxy) but

electronically favorable. Optimization of temperature and solvent is required to favor the 2-

chloro isomer over the 6-chloro isomer.

Route B: Formylation of the Alkoxybenzene (Vilsmeier-
Haack)

Precursor: 1-Chloro-4-ethoxy-5-propoxybenzene.

Formylation: Reaction with

and DMF.

Mechanism:[2] The formyl group is introduced para to the strongest activator or in the

most accessible activated position.

Visualization: Synthesis Workflow (Route A)

Ethyl Vanillin
(3-Ethoxy-4-hydroxybenzaldehyde)

Alkylation
(n-PrBr, K2CO3, DMF, 80°C)

Intermediate:
3-Ethoxy-4-propoxybenzaldehyde

Chlorination
(NCS or SO2Cl2, DCM, 0°C)

Target:
2-Chloro-5-ethoxy-4-propoxybenzaldehyde

 Regioselective
 Substitution

Click to download full resolution via product page

Figure 1: Proposed synthetic pathway via alkylation of Ethyl Vanillin followed by regioselective

chlorination.

Analytical Characterization
To validate the identity of 2-Chloro-5-ethoxy-4-propoxybenzaldehyde, researchers must

confirm the regiochemistry of the chlorine atom and the distinct alkoxy chains.

¹H NMR (Chloroform-d, 400 MHz):
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Aldehyde (-CHO): Singlet at ~10.3 ppm.[3]

Aromatic Protons: Two singlets (due to para relationship on the tetrasubstituted ring).

H3 (between Cl and OPr? No, position 3 is H? No, C3 is H in 2-Cl-4,5-subst? Wait.

Numbering: 1-CHO, 2-Cl, 3-H, 4-OPr, 5-OEt, 6-H.

Actually, if it is 2-Cl, 4-OPr, 5-OEt:

H3 is between Cl and OPr.

H6 is between OEt and CHO.

Expect two singlets in the aromatic region (~7.0 - 7.5 ppm).

Ethoxy (-OCH₂CH₃): Quartet (~4.1 ppm) and Triplet (~1.4 ppm).

Propoxy (-OCH₂CH₂CH₃): Triplet (~4.0 ppm), Multiplet (~1.8 ppm), Triplet (~1.0 ppm).

Mass Spectrometry (GC-MS):

Molecular Ion (

): 242 (³⁵Cl) and 244 (³⁷Cl) in a 3:1 ratio.

Fragmentation: Loss of propyl (M-43) and ethyl (M-29) chains.

Reactivity & Applications
This compound acts as a versatile "linchpin" in medicinal chemistry.

Reductive Amination (Phenethylamine Synthesis)
The primary application of such benzaldehydes is the conversion to phenethylamines (PEAs)

or benzylamines, which are pharmacophores in many CNS-active drugs.

Reaction: Aldehyde + Nitromethane (

)
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Nitrostyrene

Phenethylamine.

Relevance: The "2-Chloro-4,5-dialkoxy" pattern is structurally related to the 2C-C family of

compounds, utilized in serotonin receptor (5-HT2A) binding studies.

Knoevenagel Condensation
The aldehyde condenses readily with active methylene compounds (e.g., malonic acid, ethyl

acetoacetate) to form cinnamic acid derivatives, which are precursors to flavonoids and

coumarins.

Scaffold for SGLT2 Inhibitors
While not the exact intermediate for marketed gliflozins, the chloro-alkoxy-benzyl motif is critical

in optimizing the hydrophobic interactions within the SGLT2 active site. This molecule serves

as a probe to test the steric tolerance of the "Site B" binding pocket in inhibitor design.

Handling & Safety Protocols
Signal Word:WARNING Hazard Statements: H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation).[4]

Protocol Description

PPE
Nitrile gloves (0.11mm), Safety Goggles, Lab

Coat.

Inhalation
Use only in a chemical fume hood. Dust/mist

can be irritating to mucous membranes.

Spill Cleanup
Sweep up solids to avoid dust generation.

Neutralize surface with dilute ethanol/water.

Storage

Store under inert gas (Argon) at 2-8°C.

Aldehydes can auto-oxidize to benzoic acids

upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1620595/docs#chemical-structure-and-properties-of-
2-chloro-5-ethoxy-4-propoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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